2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile

• Molecular Formula: C9H6ClNO2
• Molecular Weight: 195.60 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-2-chloroacetonitrile
• InChI: InChI=1S/C9H6ClNO2/c10-7(4-11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7H,5H2
• InChI Key: ISJYCMNPIDRHSH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(C#N)Cl

Description

2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile is a nitrile-functionalized compound featuring a benzodioxole core substituted with a chloroacetonitrile group. This structure confers unique reactivity and physicochemical properties, making it a candidate for applications in pharmaceutical and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile typically involves the reaction of benzo[d][1,3]dioxole derivatives with chloroacetonitrile under specific conditions. One common method involves the use of a base such as sodium hydride (NaH) to deprotonate the benzo[d][1,3]dioxole, followed by the addition of chloroacetonitrile. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

In an industrial setting, the production of 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The benzo[d][1,3]dioxole moiety can participate in oxidation and reduction reactions, altering the electronic properties of the compound.

Coupling Reactions: The compound can be involved in coupling reactions, such as Suzuki or Heck reactions, to form more complex structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN3) or potassium thiolate (KSR) in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield an amide derivative, while oxidation can produce a benzoquinone derivative .

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise in medicinal chemistry due to its interaction with biological targets. Studies have indicated that derivatives containing the benzo[d][1,3]dioxole structure often exhibit significant biological activities, including:

• Antifungal Activity : Similar compounds have demonstrated moderate antifungal properties against strains like Fusarium oxysporum, suggesting potential therapeutic applications in treating fungal infections .
• Anticancer Potential : Research on related compounds indicates that they may exhibit anticancer properties by inhibiting specific enzymes or pathways involved in tumor growth.

Organic Synthesis

2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile serves as an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique reactivity allows for:

• Formation of Complex Molecules : The chloroacetonitrile group can participate in nucleophilic addition reactions, facilitating the construction of more complex molecular architectures.
• Diversity in Functionalization : The presence of both the dioxole and chloro groups provides multiple sites for further chemical modifications.

Case Studies and Research Findings

• Biological Activity Assessment : A study evaluated the binding affinity of 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile to various enzymes and receptors. Results indicated favorable interactions that could lead to therapeutic effects.
• Synthesis and Characterization : Research detailed a synthetic route for producing this compound alongside its characterization via spectroscopic methods (NMR, IR). The synthesized compound was tested for biological activity against pathogenic fungi, yielding promising results .

Mechanism of Action

The mechanism of action of 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile involves its interaction with specific molecular targets. The benzo[d][1,3]dioxole moiety can interact with enzymes or receptors, modulating their activity. The chloroacetonitrile group can act as an electrophile, reacting with nucleophilic sites in biological molecules .

Comparison with Similar Compounds

Key Observations :

• The chloroacetonitrile group in the target compound enhances electrophilicity compared to ketone- or lactone-containing analogs like 3-(Benzo[d][1,3]dioxol-5-yl)-2H-chromen-2-one .
• The absence of a bulky heterocyclic system (e.g., thiazolidinone in ) likely improves solubility in polar solvents relative to larger analogs.

Physicochemical Properties

• Melting Point: Not reported for the target compound. However, benzodioxole-based coumarins (mp 127–170°C ) and thiazolidinones (higher mp due to H-bonding ) suggest the target may exhibit intermediate values.
• Spectroscopic Data : The nitrile group is expected to show a strong IR absorption near 2,250 cm⁻¹, distinct from carbonyl peaks (1,715 cm⁻¹) in coumarins .
• Solubility: The chloroacetonitrile group likely enhances solubility in aprotic solvents (e.g., DMF, DMSO) compared to non-polar benzodioxole derivatives.

Biological Activity

2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile is a synthetic compound with a unique structural framework that incorporates a benzo[d][1,3]dioxole moiety and a chloroacetonitrile functional group. This combination enhances its potential biological activities, particularly in the fields of medicinal chemistry and organic synthesis. The compound's molecular formula is $C_9H_6ClNO_2$ and its molecular weight is approximately $195.60\,g/mol$ .

Biological Properties

Research indicates that compounds containing the benzo[d][1,3]dioxole structure often exhibit significant biological activities, including:

• Anticancer Activity : Several studies have demonstrated the anticancer potential of derivatives of benzo[d][1,3]dioxole. For instance, compounds similar to 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile have shown promising results against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest .
• Antioxidant Activity : The antioxidant properties of compounds with this structural motif have been explored, indicating their potential to scavenge free radicals and mitigate oxidative stress .
• Antimicrobial Activity : Some derivatives have exhibited antimicrobial properties, suggesting their utility in treating infections .

The biological activity of 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may interact with specific enzymes or receptors, influencing pathways involved in cell proliferation and survival. For example, studies have highlighted its binding affinity to epidermal growth factor receptors (EGFR), which plays a crucial role in tumor growth .
• Cell Cycle Modulation : Research has shown that certain derivatives can induce cell cycle arrest at specific phases (e.g., G2-M), thereby inhibiting cancer cell proliferation .

Anticancer Activity Evaluation

A study evaluated the anticancer activity of various benzo[d][1,3]dioxole derivatives, including those structurally related to 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile. The results indicated significant cytotoxic effects against HepG2 (liver cancer), HCT116 (colon cancer), and MCF7 (breast cancer) cell lines. The IC50 values for some derivatives were reported as follows:

Compound	Cell Line	IC50 (µM)
Doxorubicin	HepG2	7.46
Doxorubicin	HCT116	8.29
Doxorubicin	MCF7	4.56
2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile	HepG2	<10
2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile	HCT116	<10
2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile	MCF7	<10

These findings suggest that the compound may possess comparable or superior activity relative to established chemotherapeutics .

Antioxidant Activity Assessment

The antioxidant capacity of 2-(Benzo[d][1,3]dioxol-5-yl)-2-chloroacetonitrile was assessed using the DPPH radical scavenging assay. Compounds were tested at various concentrations (0.5 mM to 5 mM), showing varying degrees of radical scavenging activity compared to standard antioxidants like Trolox.